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Compound of Interest |

Compound Name: beta-Sesquiphellandrene
CAS No.: 20307-83-9
Cat. No.: B1297816

Get Quote

This guide provides a comprehensive technical overview of B-sesquiphellandrene, a significant
bioactive sesquiterpene. Designed for researchers, chemists, and drug development
professionals, this document synthesizes core physicochemical data, outlines robust
experimental protocols, and explores the compound's biological significance, grounded in
authoritative scientific literature.

Introduction: The Molecular Profile of -
Sesquiphellandrene

B-Sesquiphellandrene (CAS No: 20307-83-9) is a naturally occurring sesquiterpene, a class of
C15 hydrocarbons derived from three isoprene units.[1] Structurally, it is a monocyclic
compound belonging to the bisabolane subclass of sesquiterpenoids. Its formal IUPAC name is
(3R)-3-[(2S)-6-methylhept-5-en-2-yl]-6-methylidenecyclohex-1-ene.[2] This molecule is a key
constituent of the essential oils of numerous plants, most notably ginger (Zingiber officinale)
and turmeric (Curcuma longa), contributing to their characteristic aroma and biological
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activities.[3][4] Its growing interest in the scientific community stems from its potential antiviral
and anticancer properties.[5]

Physicochemical Properties

The physical characteristics of 3-sesquiphellandrene define its behavior in various chemical
environments and dictate the methodologies for its extraction and analysis. It typically presents
as a colorless to pale yellow liquid with a characteristic herbal, fruity, and woody scent.[6]

Property Value Source(s)
Molecular Formula CisHz4 [2][6]
Molecular Weight 204.35 g/mol [2][6]
Colorless to pale yellow liquid
Appearance [6]
(est)

o 270-272 °C at 760 mmHg; 90-
Boiling Point [6]
90.5 °C at 1 Torr

Density ~0.876 g/cm? at 25 °C [6]
Flash Point 107.78 °C (226.00 °F) [6]
logP (o/w) 5.4 - 6.5 (est.) [2][6]
Water Solubility 0.002 - 0.0128 mg/L (est.) [6]

N Soluble in alcohol; Slightly
Solubility _ [5][6]
soluble in Chloroform

Chemical Profile and Reactivity

As a sesquiterpene hydrocarbon, the chemical reactivity of B-sesquiphellandrene is primarily
dictated by the presence of its three double bonds (two endocyclic and one exocyclic). These
olefinic sites are susceptible to various chemical transformations.

 Stability: The compound is noted to be sensitive to light and should be stored under an inert
atmosphere in refrigerated conditions to prevent degradation.
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o Hydrogenation: The alkene groups can be readily reduced through catalytic hydrogenation.
This process, common for sesquiterpenes, would saturate the double bonds to yield the
corresponding sesquiterpinane alkane. This is a critical reaction for converting unsaturated
terpenes into high-density aviation fuels.[7]

o Oxidation and Electrophilic Addition: The electron-rich double bonds are reactive sites for
oxidation (e.g., with peroxides to form epoxides) and electrophilic addition reactions (e.g.,
hydrohalogenation). These reactions provide pathways for synthetic derivatization to create
novel compounds for further study.

Natural Occurrence and Biosynthesis

B-Sesquiphellandrene is a plant secondary metabolite found in a variety of species. Itis a
major component in the essential oil of certain ginger (Zingiber officinale) cultivars, where it can
constitute over 10% of the 0il.[8] It is also found in turmeric (Curcuma xanthorrhiza) and other
aromatic plants.[2]

The biosynthesis of all sesquiterpenes originates from the C15 precursor, (2E,6E)-farnesyl
pyrophosphate (FPP).[9] The formation of the characteristic bisabolane skeleton of (3-
sesquiphellandrene is catalyzed by a class of enzymes known as terpene synthases. The
process involves the ionization of FPP to a farnesyl cation, which then undergoes a 1,6-
cyclization to form the critical bisabolyl cation intermediate.[10][11] This cation is a pivotal hub
that can rearrange and deprotonate in various ways to yield a diverse array of sesquiterpenes.
[10][12] For B-sesquiphellandrene, a specific deprotonation of the bisabolyl cation at two
positions yields the final structure.

Mevalonate Pathway

Isopentenyl Pyrophosphate (IPP) + Geranyl-PP

Farnesyl Pyrophosphate (FPP) = Farnesyl Cation .6-Cyclization Bisabolyl Cation -H* (Deprotonation B-Sesquiphellandrene

E:)\methylally\ Pyrophosphate (DMAPPD
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Caption: Biosynthetic pathway of B-Sesquiphellandrene from FPP.

Isolation and Purification Workflow

Obtaining pure B-sesquiphellandrene from a natural source like ginger rhizomes involves a
multi-step process combining extraction and chromatography.
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Caption: General workflow for isolation and purification.

Protocol 1: Steam Distillation of Ginger Essential Oil

This protocol describes the extraction of volatile oils from ginger rhizomes. Steam distillation is
the preferred method as it isolates volatile compounds without the use of harsh organic
solvents.[1][13]

o Preparation of Plant Material: Obtain fresh ginger rhizomes. Wash them thoroughly to
remove soil, peel the outer skin, and chop them into small pieces. Grind the pieces into a
coarse powder or slurry using a blender. For a typical lab-scale extraction, start with 100-
5009 of prepared material.[1][7]

o Apparatus Setup: Assemble a Clevenger-type or similar steam distillation apparatus. Place
the ground ginger into the distillation flask and add sufficient water to cover the material.

« Distillation: Gently heat the flask. As water boils, the steam passes through the ginger
material, carrying the volatile essential oils with it.

o Condensation: The steam and oil vapor mixture travels to the condenser, where it cools and
returns to a liquid state.

e Collection: The condensed liquid collects in the separator. Due to their different densities and
immiscibility, the essential oil will form a distinct layer on top of the water (hydrosol).

« |solation and Drying: Carefully separate the upper oil layer. Dry the collected oil over
anhydrous sodium sulfate to remove any residual water, then filter to yield the crude
essential oil. The process can take several hours to complete.[14]

Protocol 2: Purification by Silica Gel Column
Chromatography

This protocol is designed to isolate 3-sesquiphellandrene from the complex mixture of
compounds in the crude essential oil.

o Column Preparation: Prepare a glass column packed with silica gel 60 (70-230 mesh) as the
stationary phase. Use a non-polar solvent like n-hexane to create a slurry and pack the
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column uniformly to avoid air bubbles.[15]

Sample Loading: Dissolve a known amount of the crude ginger essential oil in a minimal
volume of n-hexane. In a separate flask, adsorb this solution onto a small amount of silica
gel and evaporate the solvent. Carefully load the resulting dry powder onto the top of the
prepared column.[15]

Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% n-hexane).
Sesquiterpene hydrocarbons like 3-sesquiphellandrene are non-polar and will elute early.

Gradient Elution (Optional): If needed, gradually increase the polarity of the mobile phase by
adding small percentages of a more polar solvent like ethyl acetate. This will help elute more
polar compounds later.

Fraction Collection: Collect the eluent in small, sequential fractions (e.g., 10-20 mL each).

Monitoring: Spot each fraction onto a Thin Layer Chromatography (TLC) plate and develop it
in an appropriate solvent system (e.g., hexane:ethyl acetate 98:2). Visualize the spots under
UV light or with a staining agent (e.g., anisaldehyde-sulfuric acid).

Pooling and Concentration: Combine the fractions that contain the pure target compound, as
determined by TLC. Evaporate the solvent under reduced pressure to obtain purified 3-
sesquiphellandrene.

Analytical Methodologies

Accurate identification and quantification of 3-sesquiphellandrene require robust analytical
techniques, primarily gas chromatography-mass spectrometry (GC-MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.
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Caption: Standard analytical workflow for 3-Sesquiphellandrene.

Protocol 3: GC-MS Analysis

GC-MS is the gold standard for analyzing volatile compounds in essential oils. It provides both
retention time data for identification and mass spectra for structural confirmation.

o Sample Preparation: Dilute the essential oil or purified fraction in a suitable solvent (e.g.,
hexane or dichloromethane) to a concentration of approximately 1-2%.

e GC-MS Parameters:
o Injector: Split/splitless injector, typically at 250 °C with a high split ratio (e.g., 50:1).

o Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-5MS (30m x
0.25mm x 0.25um), is standard.

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

o Oven Program: A temperature gradient is crucial for separating the complex mixture. A
typical program might start at 60 °C, hold for 2 minutes, then ramp at 3-5 °C/min to 240
°C, and hold for 5 minutes.

o MS Detector: Electron lonization (EI) at 70 eV. Scan range from m/z 40 to 400.
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e Data Interpretation:

o lIdentification: Compare the retention time and mass spectrum of the peak of interest with
a known standard or with library data (e.g., NIST, Wiley).

o Mass Spectrum: The mass spectrum of 3-sesquiphellandrene shows a molecular ion peak
[M]* at m/z 204. Key fragment ions resulting from the cleavage of the alkyl side chain and
rearrangements within the cyclohexene ring are observed, with significant peaks often
appearing at m/z 93, 105, 119, and 133.[16]

NMR Spectroscopic Analysis

NMR provides definitive structural elucidation. While full assignment requires 2D NMR
techniques, *H and 3C NMR offer characteristic fingerprints.

e 1H NMR: The spectrum is complex but shows characteristic signals. Olefinic protons on the
cyclohexene ring appear in the downfield region (~5.4-5.8 ppm). The exocyclic methylene
protons (=CH2) are typically seen as singlets around 4.7 ppm. The methyl groups on the side
chain and ring appear as singlets or doublets in the upfield region (~0.9-1.7 ppm).[17]

e 13C NMR: The spectrum shows 15 distinct carbon signals. The sp? hybridized carbons of the
double bonds are found in the range of ~106-150 ppm. The sp? hybridized carbons of the
ring and side chain appear in the upfield region from ~20-50 ppm.[18][19] An NMR predictor
tool can be used for theoretical chemical shift values.[6]

Biological Activities and Future Directions

B-Sesquiphellandrene has demonstrated significant biological activities that warrant further
investigation for therapeutic applications.

e Anticancer Activity: Studies have shown that 3-sesquiphellandrene is cytotoxic to human
colon cancer cells (HCT116) at micromolar concentrations.[5] It has been described as a
potent anticancer agent with activity comparable to curcumin, exerting an antiproliferative
effect and inducing apoptosis in leukemia, multiple myeloma, and colorectal cancer cell lines.

 Antiviral Activity: It has been identified as a potent antirhinoviral agent. Research has shown
it can reduce the replication of rhinovirus IB in plaque reduction assays with an ICso value of
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0.44 pM, highlighting its potential for development as a treatment for the common cold.[5]

The promising bioactivities of 3-sesquiphellandrene, coupled with its natural abundance, make
it an excellent candidate for further research in drug discovery and development. Future work
should focus on elucidating its mechanisms of action, exploring its potential synergistic effects
with other compounds, and developing synthetic routes to generate novel, more potent
analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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